Cas no 2580206-72-8 (6-{(benzyloxy)carbonylamino}-2,5-dimethylpyridine-3-carboxylic acid)

• Product Name: 6-{(benzyloxy)carbonylamino}-2,5-dimethylpyridine-3-carboxylic acid
• CAS No: 2580206-72-8
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 5662448
• PubChem ID: 165892006
• Update Time: 2025-05-23

6-{(benzyloxy)carbonylamino}-2,5-dimethylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-{[(benzyloxy)carbonyl]amino}-2,5-dimethylpyridine-3-carboxylic acid
• EN300-27726212
• 2580206-72-8
• 6-{(benzyloxy)carbonylamino}-2,5-dimethylpyridine-3-carboxylic acid

• Inchi： 1S/C16H16N2O4/c1-10-8-13(15(19)20)11(2)17-14(10)18-16(21)22-9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,19,20)(H,17,18,21)
• InChI Key： BUUYISLJNWFNEE-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C)=CC(C(=O)O)=C(C)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 300.11100700g/mol
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.5Ų

Additional information on 6-{(benzyloxy)carbonylamino}-2,5-dimethylpyridine-3-carboxylic acid

Comprehensive Overview of 6-{(benzyloxy)carbonylamino}-2,5-dimethylpyridine-3-carboxylic acid (CAS No. 2580206-72-8)

The compound 6-{(benzyloxy)carbonylamino}-2,5-dimethylpyridine-3-carboxylic acid (CAS No. 2580206-72-8) is a specialized pyridine derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a benzyloxycarbonylamino group and a carboxylic acid moiety, makes it a valuable intermediate for drug discovery and organic synthesis. Researchers are increasingly interested in this compound due to its role in developing small molecule inhibitors and bioactive probes, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for high-purity chemical intermediates like 6-{(benzyloxy)carbonylamino}-2,5-dimethylpyridine-3-carboxylic acid has surged, driven by advancements in cancer research and neurodegenerative disease studies. This compound’s pyridine core is particularly noteworthy, as pyridine derivatives are frequently explored for their pharmacological properties. For instance, its carboxylic acid functionality allows for further derivatization, enabling the creation of amide-linked conjugates or ester prodrugs, which are critical in improving drug bioavailability.

From a synthetic chemistry perspective, CAS No. 2580206-72-8 exemplifies the growing importance of multifunctional building blocks. The benzyloxycarbonyl (Cbz) protecting group in its structure is a classic choice in peptide synthesis, highlighting its utility in solid-phase peptide chemistry. This aligns with the rising popularity of peptide-based therapeutics, a hot topic in biopharmaceutical forums and academic publications. Researchers often search for Cbz-protected amines and pyridine carboxylic acids, making this compound a relevant subject in organic chemistry databases and reagent catalogs.

The compound’s applications extend to material science, where its aromatic and hydrogen-bonding capabilities contribute to the design of functionalized polymers and coordination complexes. With the increasing focus on sustainable chemistry, 6-{(benzyloxy)carbonylamino}-2,5-dimethylpyridine-3-carboxylic acid is also being evaluated for its potential in green synthesis methodologies. Questions like “How to optimize the yield of pyridine derivatives?” or “What are the latest applications of Cbz-protected compounds?” are frequently encountered in scientific search queries, reflecting its relevance in contemporary research.

Quality control and analytical characterization of CAS No. 2580206-72-8 are critical for ensuring reproducibility in experiments. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently discussed in research papers and patent filings, further emphasizing the compound’s importance in academic and industrial settings. As the scientific community continues to explore novel chemical entities, this compound remains a versatile tool for innovation.

In summary, 6-{(benzyloxy)carbonylamino}-2,5-dimethylpyridine-3-carboxylic acid (CAS No. 2580206-72-8) represents a convergence of medicinal chemistry, organic synthesis, and material science. Its multifaceted applications and alignment with current research trends ensure its continued relevance in both laboratory workflows and large-scale production. For researchers seeking reliable intermediates or exploring structure-activity relationships, this compound offers a robust platform for discovery and development.